Cas no 1021209-65-3 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide)
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide
- N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-3-phenylpropanamide
- 1021209-65-3
- N-(1-(cyclopropanecarbonyl)indolin-6-yl)-3-phenylpropanamide
- VU0635651-1
- SR-01000920943
- SR-01000920943-1
- AKOS016468785
- F5098-0892
-
- Inchi: 1S/C21H22N2O2/c24-20(11-6-15-4-2-1-3-5-15)22-18-10-9-16-12-13-23(19(16)14-18)21(25)17-7-8-17/h1-5,9-10,14,17H,6-8,11-13H2,(H,22,24)
- InChI Key: OZFGOSUVOQSZRV-UHFFFAOYSA-N
- SMILES: O=C(C1CC1)N1C2C=C(C=CC=2CC1)NC(CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 334.168127949g/mol
- Monoisotopic Mass: 334.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.4Ų
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5098-0892-2μmol |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-5μmol |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-10μmol |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-20μmol |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-1mg |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-2mg |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-3mg |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-4mg |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-5mg |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5098-0892-10mg |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide |
1021209-65-3 | 10mg |
$79.0 | 2023-09-10 |
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide (CAS No. 1021209-65-3): An Overview of Its Structure, Synthesis, and Biological Activity
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide (CAS No. 1021209-65-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.
The molecular structure of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide is characterized by a cyclopropane ring attached to the indole nucleus via a carbonyl group, and a phenyl-substituted propanamide moiety. The cyclopropane ring introduces significant steric hindrance and conformational rigidity to the molecule, which can influence its binding affinity to various biological targets. The phenylpropanamide moiety, on the other hand, contributes to the compound's lipophilicity and enhances its ability to cross cell membranes.
Recent studies have focused on the synthesis and biological evaluation of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the phenylpropanamide moiety. This method has been shown to be highly versatile and scalable, making it suitable for large-scale production of the compound. Additionally, the use of microwave-assisted synthesis has been explored to further enhance the yield and purity of the final product.
In terms of biological activity, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide has demonstrated promising results in several in vitro and in vivo models. For instance, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, studies have indicated that this compound may have neuroprotective properties, as it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases.
The mechanism of action of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. Another potential mechanism is its interaction with specific receptors or enzymes that play a role in cellular signaling pathways related to inflammation and neurodegeneration.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.
In conclusion, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide (CAS No. 1021209-65-3) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Its unique structural features and favorable biological profile make it an attractive molecule for further investigation and optimization. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and potential therapeutic applications will emerge.
1021209-65-3 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)